Cas no 1214371-18-2 (4-Nitro-3-(pyridin-3-yl)benzoic acid)

• Product Name: 4-Nitro-3-(pyridin-3-yl)benzoic acid
• CAS No: 1214371-18-2
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 4909293
• Update Time: 2025-05-20

4-Nitro-3-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-nitro-3-(pyridin-3-yl)benzoic acid
• 4-Nitro-3-(pyridin-3-yl)benzoic acid

• Inchi： 1S/C12H8N2O4/c15-12(16)8-3-4-11(14(17)18)10(6-8)9-2-1-5-13-7-9/h1-7H,(H,15,16)
• InChI Key： YRECBYUHMLZZOI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)C1C=NC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 4-Nitro-3-(pyridin-3-yl)benzoic acid

Exploring the Properties and Applications of 4-Nitro-3-(pyridin-3-yl)benzoic acid (CAS No. 1214371-18-2)

4-Nitro-3-(pyridin-3-yl)benzoic acid (CAS No. 1214371-18-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique molecular structure combining a pyridine ring and a nitrobenzoic acid moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its CAS number 1214371-18-2 is frequently searched by researchers and industry professionals seeking high-purity reagents for innovative applications.

The growing interest in 4-Nitro-3-(pyridin-3-yl)benzoic acid aligns with current trends in drug discovery and green chemistry. As the pharmaceutical industry shifts toward targeted therapies, this compound's structural features make it a valuable building block for kinase inhibitors and other bioactive molecules. Recent publications have highlighted its potential in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The pyridine component contributes to improved solubility and bioavailability, addressing common challenges in modern drug development.

From a synthetic chemistry perspective, CAS 1214371-18-2 offers interesting possibilities for cross-coupling reactions and catalysis. The electron-withdrawing nitro group and the coordinating pyridine nitrogen create multiple reactive sites that can be selectively modified. This has led to its use in developing novel organic electronic materials, particularly in the design of charge transport layers for OLED applications. Researchers investigating molecular engineering solutions for energy-efficient displays frequently explore derivatives of this compound.

The analytical characterization of 4-Nitro-3-(pyridin-3-yl)benzoic acid reveals important physicochemical properties that determine its applications. Advanced techniques like HPLC-MS and NMR spectroscopy confirm its high purity and structural integrity, essential for reproducible research outcomes. Quality-conscious buyers often search for "1214371-18-2 purity standards" or "analytical certificates for 4-Nitro-3-(pyridin-3-yl)benzoic acid" when sourcing this material. The compound's stability under various conditions makes it suitable for long-term storage and diverse experimental setups.

In the context of sustainable chemistry, there's increasing interest in eco-friendly synthesis routes for CAS 1214371-18-2. Recent patents describe improved methods that reduce hazardous byproducts while maintaining high yields. These advancements respond to the chemical industry's focus on green synthesis principles and atom economy. Researchers comparing "traditional vs green synthesis of nitro-aromatic compounds" often encounter this compound as a case study in methodological innovation.

The commercial availability of 4-Nitro-3-(pyridin-3-yl)benzoic acid meets demand from multiple sectors. Suppliers typically offer this compound in various quantities, from milligram-scale for academic research to kilogram quantities for industrial applications. Procurement specialists frequently search for "bulk suppliers of 1214371-18-2" or "custom synthesis of pyridine-benzoic acid derivatives," reflecting the compound's importance in scaling up production processes. Proper handling and storage recommendations are always provided with material shipments to ensure user safety and compound stability.

Looking toward future applications, 4-Nitro-3-(pyridin-3-yl)benzoic acid shows promise in emerging fields like metal-organic frameworks (MOFs) and supramolecular chemistry. Its ability to coordinate with metal centers while maintaining organic functionality makes it an interesting linker molecule for designing porous materials. These applications align with global interests in carbon capture technologies and molecular sensing systems. Research groups investigating "functionalized aromatic linkers for MOFs" increasingly include this compound in their studies.

For researchers working with CAS 1214371-18-2, understanding its spectral properties is crucial for identification and quality control. The compound exhibits characteristic UV-Vis absorption peaks and infrared stretching frequencies that serve as fingerprints for analytical confirmation. Detailed spectral data is often requested by scientists comparing "spectroscopic analysis of nitro-aromatic compounds" or validating synthetic products. These analytical aspects contribute to the compound's reliability in sensitive applications.

The regulatory status of 4-Nitro-3-(pyridin-3-yl)benzoic acid remains favorable for research and development purposes. Unlike some nitro-aromatic compounds, it doesn't appear on restricted substance lists when used appropriately. This regulatory profile supports its growing adoption across international research communities. Compliance officers frequently verify "1214371-18-2 regulatory information" to ensure proper handling and documentation procedures are followed.

In conclusion, 4-Nitro-3-(pyridin-3-yl)benzoic acid (CAS No. 1214371-18-2) represents an important tool in contemporary chemical research and development. Its unique structural features, combined with versatile reactivity, position it as a valuable intermediate for pharmaceutical, material science, and specialty chemical applications. As research trends continue to evolve toward precision chemistry and functional materials, this compound will likely find even broader utility in scientific innovation.